2-chloro-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitrobenzamide
• InChI: InChI=1S/C17H13ClN4O4/c1-9-3-5-12(10(2)7-9)16-20-21-17(26-16)19-15(23)13-8-11(22(24)25)4-6-14(13)18/h3-8H,1-2H3,(H,19,21,23)
• InChI Key: GLCJFKRCBJVGIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NN=C(O2)NC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)C
• Molecular Formula: C17H13ClN4O4
• Molecular Weight: 372.8 g/mol

Description

The compound is a derivative of benzamide, which is an organic compound consisting of a benzene ring substituted with an amide group. The presence of the oxadiazole ring and nitro group suggests that it might have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups including an oxadiazole ring, a nitro group, and an amide group. These groups can participate in various intermolecular interactions, affecting the compound’s crystal structure.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the amide group might undergo hydrolysis, the nitro group might be reduced to an amine, and the oxadiazole ring might participate in cycloaddition reactions.

Physical And Chemical Properties Analysis

Based on the structure, we can predict that the compound might have moderate water solubility due to the polar amide and nitro groups. Its density, boiling point, and other physical properties would depend on the specific arrangement of atoms in the molecule.

Scientific Research Applications

Synthesis and Chemical Properties

Antitumor and Antimicrobial Activities

Compounds with structures similar to 2-chloro-N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitrobenzamide have been investigated for their potential antitumor and antimicrobial activities. For instance, derivatives of 6-amino-2-phenylbenzothiazoles have been synthesized and evaluated for their cytotoxic activities against various cancer cell lines, indicating the potential therapeutic applications of these compounds (Racané et al., 2006).

Molecular Structure and Characterization

The molecular structure and characterization of these compounds are crucial for understanding their properties and potential applications. Studies such as the one by Kumar et al. (2014) on 2-(4-chlorophenyl)-2-oxoethyl 3-nitrobenzoate provide detailed insights into the molecular structure through spectroscopic methods, contributing to the knowledge of how structural variations influence the properties of these compounds (Kumar et al., 2014).

Crystal Engineering

Crystal engineering studies, such as those involving hydrogen and halogen bonds, offer insights into the design and synthesis of novel materials with specific properties. For example, Saha, Nangia, and Jaskólski (2005) explored molecular tapes mediated via strong O–H⋯N hydrogen bonds and weak C–I⋯O interactions, highlighting the potential for crystal design (Saha, Nangia, & Jaskólski, 2005).

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. It’s important to avoid inhalation, ingestion, or skin contact, and to use the compound only in a well-ventilated area.